Cas no 887890-48-4 (3-(3-chloropropanamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-chloropropanamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887890-48-4
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 5914549
• PubChem ID: 7159707
• Update Time: 2025-08-04

3-(3-chloropropanamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropropanamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• ZINC04267278
• AB00671390-01
• F0666-0146
• 887890-48-4
• AKOS026678492
• 3-(3-chloropropanamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(3-chloro-1-oxopropyl)amino]-N-(2-methoxyphenyl)-

• Inchi： 1S/C19H17ClN2O4/c1-25-15-9-5-3-7-13(15)21-19(24)18-17(22-16(23)10-11-20)12-6-2-4-8-14(12)26-18/h2-9H,10-11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： VANSNIKYLMAUEP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCl)=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 372.0876847g/mol
• Monoisotopic Mass: 372.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 526.7±50.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(3-chloropropanamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(3-Chloropropanamido)-N-(2-Methoxyphenyl)-1-Benzofuran-2-Carboxamide (CAS No. 887890-48-4)

3-(3-Chloropropanamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887890-48-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. The molecule consists of a benzofuran core, a chloropropanamide moiety, and an N-(2-methoxyphenyl) substituent, which collectively contribute to its diverse pharmacological properties.

The benzofuran scaffold is a well-known heterocyclic system that has been extensively studied for its bioactive properties. It is found in numerous natural products and synthetic compounds, and it has been associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the chloropropanamide group adds further complexity to the molecule, potentially enhancing its solubility and metabolic stability. The N-(2-methoxyphenyl) substituent, on the other hand, can influence the compound's binding affinity to various biological targets.

Recent research has focused on the potential therapeutic applications of 3-(3-Chloropropanamido)-N-(2-Methoxyphenyl)-1-Benzofuran-2-Carboxamide. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is thought to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 3-(3-Chloropropanamido)-N-(2-Methoxyphenyl)-1-Benzofuran-2-Carboxamide has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, which are critical processes in tumor growth and metastasis.

The pharmacokinetic profile of 3-(3-Chloropropanamido)-N-(2-Methoxyphenyl)-1-Benzofuran-2-Carboxamide has also been studied in detail. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural diversity of 3-(3-Chloropropanamido)-N-(2-Methoxyphenyl)-1-Benzofuran-2-Carboxamide makes it an attractive candidate for structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can optimize its pharmacological properties and potentially develop more potent and selective derivatives. For instance, altering the substituents on the benzofuran ring or the chloropropanamide group can lead to compounds with enhanced potency or improved pharmacokinetic profiles.

In conclusion, 3-(3-Chloropropanamido)-N-(2-Methoxyphenyl)-1-Benzofuran-2-Carboxamide (CAS No. 887890-48-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.